Cas no 83607-08-3 (1H-Pyrrole-3,4-dicarboxylicacid, 1,1'-(1,4-phenylene)bis[2,5-dimethyl-, tetraethyl ester (9CI))

1H-Pyrrole-3,4-dicarboxylicacid, 1,1'-(1,4-phenylene)bis[2,5-dimethyl-, tetraethyl ester (9CI) structure
83607-08-3 structure
Product name:1H-Pyrrole-3,4-dicarboxylicacid, 1,1'-(1,4-phenylene)bis[2,5-dimethyl-, tetraethyl ester (9CI)
CAS No:83607-08-3
MF:C28H32N2O8
MW:524.56228
CID:709055
PubChem ID:3494754

1H-Pyrrole-3,4-dicarboxylicacid, 1,1'-(1,4-phenylene)bis[2,5-dimethyl-, tetraethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • diethyl 1-[4-[3,4-bis(ethoxycarbonyl)-2,5-dimethylpyrrol-1-yl]phenyl]-2,5-dimethylpyrrole-3,4-dicarboxylate
    • SCHEMBL17335741
    • Tetraethyl 1,1'-(1,4-phenylene)bis(2,5-dimethyl-1H-pyrrole-3,4-dicarboxylate)
    • DTXSID70393017
    • 83607-08-3
    • 1H-Pyrrole-3,4-dicarboxylicacid, 1,1'-(1,4-phenylene)bis[2,5-dimethyl-, tetraethyl ester (9CI)
    • Inchi: InChI=1S/C30H36N2O8/c1-9-37-27(33)23-17(5)31(18(6)24(23)28(34)38-10-2)21-13-15-22(16-14-21)32-19(7)25(29(35)39-11-3)26(20(32)8)30(36)40-12-4/h13-16H,9-12H2,1-8H3
    • InChI Key: QHZVCUYLHZZXQD-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=C(N(C(=C1C(=O)OCC)C)C2=CC=C(C=C2)N3C(=C(C(=C3C)C(=O)OCC)C(=O)OCC)C)C

Computed Properties

  • Exact Mass: 552.247
  • Monoisotopic Mass: 552.247
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 14
  • Complexity: 772
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 115Ų
  • XLogP3: 5.2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.2
  • Melting Point: 174-178 °C(lit.)
  • Boiling Point: 615.1°C at 760 mmHg
  • Flash Point: 325.8°C
  • Refractive Index: 1.56
  • Solubility: Not determined

1H-Pyrrole-3,4-dicarboxylicacid, 1,1'-(1,4-phenylene)bis[2,5-dimethyl-, tetraethyl ester (9CI) Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi

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